N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C14H17N3O/c1-4-11-7-5-6-8-13(11)16-14(18)12-9-15-17(3)10(12)2/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: ZLZFDNXFLLILEU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(N(N=C2)C)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide is a chemical compound that belongs to the class of pyrazole derivatives This compound is characterized by the presence of a pyrazole ring substituted with an ethylphenyl group and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide typically involves the reaction of 2-ethylphenylhydrazine with 1,5-dimethyl-1H-pyrazole-4-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, and may include additional steps such as solvent recovery and recycling, as well as waste management to ensure environmental compliance.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where the ethylphenyl or carboxamide groups are replaced by other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents like thionyl chloride for halogenation, followed by nucleophilic substitution with desired nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a variety of substituted pyrazole derivatives .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to reduced inflammation and pain. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

N-(2-ethylphenyl)-1,5-dimethylpyrazole-4-carboxamide can be compared with other pyrazole derivatives to highlight its uniqueness:

Similar Compounds: Other pyrazole derivatives such as 1-phenyl-3-methyl-5-pyrazolone, 3,5-dimethylpyrazole, and 4-amino-1,5-dimethylpyrazole.

Uniqueness: The presence of the ethylphenyl group and the carboxamide functionality in this compound imparts unique chemical and biological properties, making it distinct from other pyrazole derivatives.